Cas no 2137532-92-2 (3-chloro-2,2-dimethyl-N-(1-oxo-1lambda6-thiomorpholin-1-ylidene)propanamide)

• Product Name: 3-chloro-2,2-dimethyl-N-(1-oxo-1lambda6-thiomorpholin-1-ylidene)propanamide
• CAS No: 2137532-92-2
• MF: C₉H₁₇ClN₂O₂S
• MW: 252.761480093002
• CID: 6529001
• PubChem ID: 165840215
• Update Time: 2025-11-06

3-chloro-2,2-dimethyl-N-(1-oxo-1lambda6-thiomorpholin-1-ylidene)propanamide Chemical and Physical Properties

Names and Identifiers

• 3-chloro-2,2-dimethyl-N-(1-oxo-1lambda6-thiomorpholin-1-ylidene)propanamide
• EN300-1132015
• 2137532-92-2

• Inchi： 1S/C9H17ClN2O2S/c1-9(2,7-10)8(13)12-15(14)5-3-11-4-6-15/h11H,3-7H2,1-2H3
• InChI Key： KZUMVELWIIZWMH-UHFFFAOYSA-N
• SMILES： ClCC(C)(C)C(N=S1(CCNCC1)=O)=O

Computed Properties

• Exact Mass: 252.0699267g/mol
• Monoisotopic Mass: 252.0699267g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 347
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 66.9Ų

Additional information on 3-chloro-2,2-dimethyl-N-(1-oxo-1lambda6-thiomorpholin-1-ylidene)propanamide

Exploring the Unique Properties and Applications of 3-chloro-2,2-dimethyl-N-(1-oxo-1lambda6-thiomorpholin-1-ylidene)propanamide (CAS No. 2137532-92-2)

In the ever-evolving field of chemical research, 3-chloro-2,2-dimethyl-N-(1-oxo-1lambda6-thiomorpholin-1-ylidene)propanamide (CAS No. 2137532-92-2) has emerged as a compound of significant interest. This specialized molecule, with its complex structure and unique functional groups, offers a wide range of potential applications in pharmaceuticals, agrochemicals, and material science. Researchers and industry professionals are increasingly focusing on this compound due to its distinctive thiomorpholine and propanamide moieties, which contribute to its reactivity and versatility.

The molecular structure of 3-chloro-2,2-dimethyl-N-(1-oxo-1lambda6-thiomorpholin-1-ylidene)propanamide features a chloro substituent at the 3-position, along with two methyl groups at the 2-position, creating a sterically hindered environment. The thiomorpholine ring, with its sulfur and nitrogen atoms, adds to the compound's electronic properties, making it a valuable intermediate in synthetic chemistry. The presence of the propanamide group further enhances its potential for forming hydrogen bonds, which is crucial in biological interactions.

One of the most searched questions in the field of chemical synthesis is: "What are the applications of thiomorpholine derivatives in drug discovery?" This compound, with its thiomorpholine core, is particularly relevant to this query. Recent studies have shown that thiomorpholine derivatives exhibit promising biological activities, including antimicrobial and anti-inflammatory properties. The 3-chloro-2,2-dimethyl-N-(1-oxo-1lambda6-thiomorpholin-1-ylidene)propanamide could serve as a key intermediate in the development of new therapeutic agents targeting these areas.

In the agrochemical sector, the demand for novel compounds with herbicidal and fungicidal activities is growing. The structural features of 3-chloro-2,2-dimethyl-N-(1-oxo-1lambda6-thiomorpholin-1-ylidene)propanamide suggest potential utility in this domain. Its chloro and thiomorpholine groups may interact with biological targets in pests or fungi, offering a new avenue for crop protection. Researchers are actively exploring these possibilities, aligning with the industry's shift toward sustainable and efficient agricultural solutions.

Another trending topic in chemical research is the development of green chemistry approaches. The synthesis and application of 3-chloro-2,2-dimethyl-N-(1-oxo-1lambda6-thiomorpholin-1-ylidene)propanamide can be optimized using environmentally friendly methods, such as catalysis or solvent-free reactions. This aligns with the global push for reducing the environmental footprint of chemical manufacturing. Companies and academic institutions are increasingly interested in compounds that can be produced sustainably, making this molecule a candidate for further investigation.

The market for specialty chemicals is expanding, driven by advancements in pharmaceuticals, agriculture, and materials science. 3-chloro-2,2-dimethyl-N-(1-oxo-1lambda6-thiomorpholin-1-ylidene)propanamide fits into this niche due to its unique structure and potential applications. Industry reports highlight the growing demand for high-value intermediates like this compound, particularly in regions with robust R&D infrastructures, such as North America, Europe, and Asia-Pacific.

From a technical perspective, the handling and storage of 3-chloro-2,2-dimethyl-N-(1-oxo-1lambda6-thiomorpholin-1-ylidene)propanamide require standard laboratory precautions. It is essential to store the compound in a cool, dry place, away from direct sunlight and moisture, to maintain its stability. Proper personal protective equipment (PPE), such as gloves and goggles, should be used when working with this chemical to ensure safety.

In conclusion, 3-chloro-2,2-dimethyl-N-(1-oxo-1lambda6-thiomorpholin-1-ylidene)propanamide (CAS No. 2137532-92-2) represents a fascinating area of research with broad implications across multiple industries. Its unique combination of chloro, thiomorpholine, and propanamide functionalities opens doors to innovative applications in drug discovery, agrochemicals, and beyond. As the scientific community continues to explore its potential, this compound is poised to play a significant role in the future of chemical innovation.